Cas no 1855889-24-5 (3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid)

• Product Name: 3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid
• CAS No: 1855889-24-5
• MF: C₁₀H₁₃F₃N₂O₂
• MW: 250.217633008957
• MDL: MFCD28962923
• CID: 5192015
• PubChem ID: 119056228
• Update Time: 2025-07-18

3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid
• 1H-Pyrazole-1-propanoic acid, 5-ethyl-α-methyl-3-(trifluoromethyl)-

• MDL： MFCD28962923
• Inchi： 1S/C10H13F3N2O2/c1-3-7-4-8(10(11,12)13)14-15(7)5-6(2)9(16)17/h4,6H,3,5H2,1-2H3,(H,16,17)
• InChI Key： GRLZUEBUGQSOIZ-UHFFFAOYSA-N
• SMILES： C(N1N=C(C(F)(F)F)C=C1CC)C(C)C(=O)O

Additional information on 3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid

Introduction to 3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic Acid (CAS No. 1855889-24-5)

3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1855889-24-5, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological applications. The presence of functional groups such as the ethyl side chain, the trifluoromethyl substituent, and the carboxylic acid moiety contributes to its complex chemical behavior and makes it a promising candidate for further investigation.

The trifluoromethyl group, in particular, is a key feature that enhances the lipophilicity and metabolic stability of the molecule, making it an attractive scaffold for drug design. This modification is often employed in medicinal chemistry to improve pharmacokinetic profiles, including bioavailability and half-life. The combination of these structural elements in 3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid suggests potential applications in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of atoms in 3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid may interact with biological targets in unique ways, leading to novel mechanisms of action. For instance, the pyrazole ring can mimic certain bioactive natural products and bind to enzymes or receptors with high affinity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, simpler compounds like this one are often used as starting points for structure-activity relationship (SAR) studies. By modifying various functional groups or substituents, researchers can explore how changes in the molecular structure affect biological activity. This iterative process is crucial for optimizing drug candidates and improving their efficacy and safety.

Recent advancements in computational chemistry have also facilitated the study of 3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental design and help identify promising derivatives for further testing. Additionally, virtual screening methods enable the rapid evaluation of large libraries of compounds, including analogs of this molecule, to find those with optimal pharmacological properties.

The synthesis of 3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yields and purity. However, modern synthetic methodologies have made it increasingly feasible to construct complex molecules like this one efficiently. Techniques such as cross-coupling reactions, catalytic hydrogenation, and protecting group strategies are commonly employed in its synthesis.

Another area of interest is the potential application of this compound in disease models. For example, researchers have explored pyrazole derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The trifluoromethyl group can enhance binding affinity by stabilizing transition states or by influencing electronic properties. Similarly, the carboxylic acid moiety may participate in hydrogen bonding interactions with biological targets, further modulating activity.

In conclusion,3-[5-ethyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-methylpropanoic acid (CAS No. 1855889-24-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and development. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in future therapeutic innovations.